Cas no 1864003-41-7 (rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride)

rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride structure

1864003-41-7 structure

Product Name:rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride

CAS No:1864003-41-7

Molecular Formula:C₆H₁₁ClN₂O₂

Molecular Weight:178.616740465164

CID:4624919

rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride Properties

Names and Identifiers

- rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride
- (3AS,7aR)-hexahydrooxazolo[4,5-c]pyridin-2(3H)-one hydrochloride
- (3aS,7aR)-3a,4,5,6,7,7a-hexahydro-3H-[1,3]oxazolo[4,5-c]pyridin-2-one;hydrochloride
- InChIKey： VNPRMKVACJOTFQ-UYXJWNHNSA-N
- Inchi： 1S/C6H10N2O2.ClH/c9-6-8-4-3-7-2-1-5(4)10-6;/h4-5,7H,1-3H2,(H,8,9);1H/t4-,5+;/m0./s1
- SMILES： Cl.O1C(N[C@H]2CNCC[C@@H]12)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Heavy Atom Count: 11
Complexity: 160
Topological Polar Surface Area: 50.4

rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00J3QV-1g	rac-(3aS,7aR)-hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride	1864003-41-7	95%	1g	$514.00	2025-03-01
A2B Chem LLC	AI90519-1g	rac-(3aS,7aR)-hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride	1864003-41-7	95%	1g	$445.00	2024-04-20

rac-(3aS,7aR)-Hexahydro[1,3]oxazolo[4,5-c]pyridin-2(3H)-one hydrochloride Related Literature

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